Cas no 62937-62-6 (2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)-)
62937-62-6 structure
Product Name:2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)-
CAS No:62937-62-6
MF:C13H11ClO4
MW:266.677043199539
CID:428541
PubChem ID:71381767
Update Time:2025-04-19
2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)-
- 5-(6-methoxy-1,3-benzodioxol-5-yl)penta-2,4-dienoyl chloride
- DTXSID50804191
- 5-(6-Methoxy-2H-1,3-benzodioxol-5-yl)penta-2,4-dienoyl chloride
- 62937-62-6
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- Inchi: 1S/C13H11ClO4/c1-16-10-7-12-11(17-8-18-12)6-9(10)4-2-3-5-13(14)15/h2-7H,8H2,1H3
- InChI Key: ICAWNSADYOHIHS-UHFFFAOYSA-N
- SMILES: ClC(C=CC=CC1=CC2=C(C=C1OC)OCO2)=O
Computed Properties
- Exact Mass: 266.03463
- Monoisotopic Mass: 266.0345865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 3.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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